(1R,2R)-1-Azido-2-ethoxycyclohexane

• IUPAC Name: (1R,2R)-1-azido-2-ethoxycyclohexane
• InChI: InChI=1S/C8H15N3O/c1-2-12-8-6-4-3-5-7(8)10-11-9/h7-8H,2-6H2,1H3/t7-,8-/m1/s1
• InChI Key: ONQDWBQCIJRVMI-HTQZYQBOSA-N
• Canonical SMILES: CCOC1CCCCC1N=[N+]=[N-]
• Isomeric SMILES: CCO[C@@H]1CCCC[C@H]1N=[N+]=[N-]
• Molecular Formula: C8H15N3O
• Molecular Weight: 169.22 g/mol

Description

(1R,2R)-1-Azido-2-ethoxycyclohexane is a chemical compound that has gained significant attention in scientific research. It is a chiral azide that has been synthesized by several methods, and its applications have been explored in various fields.

Mechanism of Action

The mechanism of action of ((1R,2R)-1-Azido-2-ethoxycyclohexane)-1-Azido-2-ethoxycyclohexane is not well understood. However, it is believed that the azide group can undergo a variety of reactions such as cycloaddition, nucleophilic substitution, and reduction. These reactions can lead to the formation of various compounds with different properties.
Biochemical and Physiological Effects:
There is limited information on the biochemical and physiological effects of ((1R,2R)-1-Azido-2-ethoxycyclohexane)-1-Azido-2-ethoxycyclohexane. However, it has been reported to exhibit low toxicity and has been used in various biological assays as a chiral reagent.

Advantages and Limitations for Lab Experiments

The advantages of using ((1R,2R)-1-Azido-2-ethoxycyclohexane)-1-Azido-2-ethoxycyclohexane in lab experiments include its chiral nature, ease of synthesis, and diverse applications. However, its limitations include its sensitivity to moisture and light, which can lead to decomposition and loss of activity.

Future Directions

There are several future directions for the use of ((1R,2R)-1-Azido-2-ethoxycyclohexane)-1-Azido-2-ethoxycyclohexane in scientific research. One potential area of focus is the development of new synthesis methods that are more efficient and environmentally friendly. Another area of interest is the exploration of its potential as a chiral building block for the synthesis of new drugs and catalysts. Additionally, further studies on its mechanism of action and biochemical and physiological effects could provide valuable insights into its potential applications.

Synthesis Methods

The synthesis of ((1R,2R)-1-Azido-2-ethoxycyclohexane)-1-Azido-2-ethoxycyclohexane can be achieved by several methods. One of the commonly used methods involves the reaction of ((1R,2R)-1-Azido-2-ethoxycyclohexane)-1,2-cyclohexanediol with tosyl azide in the presence of a base such as triethylamine. The resulting intermediate is then treated with ethanol to yield the desired product. Other methods include the use of sodium azide and copper sulfate or the reaction of cyclohexene with azidotrimethylsilane.

Scientific Research Applications

((1R,2R)-1-Azido-2-ethoxycyclohexane)-1-Azido-2-ethoxycyclohexane has been widely used in scientific research due to its unique properties. It has been used as a chiral building block for the synthesis of various compounds such as chiral cyclohexanone derivatives, chiral amino alcohols, and chiral pyridine derivatives. It has also been utilized in the synthesis of chiral catalysts and ligands for asymmetric catalysis. Additionally, ((1R,2R)-1-Azido-2-ethoxycyclohexane)-1-Azido-2-ethoxycyclohexane has been studied for its potential as a precursor for the synthesis of chiral drugs.